Cas no 86235-81-6 ( )
structure
Product Name:
CAS No:86235-81-6
MF:C17H14O4
MW:282.290665149689
CID:991449
PubChem ID:301219
Update Time:2025-04-20
Chemical and Physical Properties
Names and Identifiers
-
- methyl 3-(3-oxo-3-phenylpropanoyl)benzoate
- NSC177693
- SCHEMBL11020755
- NSC-177693
- 86235-81-6
- DTXSID30306582
- METHYL 3-(3-OXO-3-PHENYL-PROPANOYL)BENZOATE
- DS-011423
-
-
- Inchi： 1S/C17H14O4/c1-21-17(20)14-9-5-8-13(10-14)16(19)11-15(18)12-6-3-2-4-7-12/h2-10H,11H2,1H3
- InChI Key： UFQCIQOPGIOJPQ-UHFFFAOYSA-N
- SMILES： O=C(C1C=CC=C(C(=O)OC)C=1)CC(C1C=CC=CC=1)=O
Computed Properties
- Exact Mass: 282.08920892g/mol
- Monoisotopic Mass: 282.08920892g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 21
- Rotatable Bond Count: 6
- Complexity: 396
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3
- Topological Polar Surface Area: 60.4Ų
Related Literature
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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